
3-(Azidopropyl)triethoxysilane chemical
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Azidopropyl)triethoxysilane

Cat. No.: B1591837 Get Quote

An In-depth Technical Guide to 3-(Azidopropyl)triethoxysilane

Introduction
3-(Azidopropyl)triethoxysilane is an organosilicon compound widely utilized as a versatile

crosslinking and surface modification agent.[1] Its unique bifunctional structure, featuring a

triethoxysilane group at one end and an azide terminal group at the other, enables the covalent

linkage of organic molecules to inorganic substrates.[1][2] The triethoxysilane moiety facilitates

strong bonding to hydroxyl-rich surfaces such as glass, silicon oxide, and various metal oxides,

while the azide group provides a reactive handle for subsequent bioconjugation reactions, most

notably copper-catalyzed or strain-promoted azide-alkyne cycloaddition (Click Chemistry).[1][3]

[4] This guide provides a comprehensive overview of its chemical structure, properties,

synthesis, and key applications for researchers in materials science and drug development.

Chemical Structure and Properties
3-(Azidopropyl)triethoxysilane is characterized by a central silicon atom bonded to three

ethoxy groups and a propyl chain terminating with an azide functional group.[1] Its key

chemical and physical properties are summarized below.
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Property Value

CAS Number 83315-69-9[1][5]

Molecular Formula C₉H₂₁N₃O₃Si[1][6]

Molecular Weight 247.37 g/mol [1][6]

Appearance Colorless to almost colorless clear liquid[1]

Density 0.981 g/mL at 20°C[1][2][7]

Boiling Point 72-75°C at 0.5 mmHg[1][2][7]

Refractive Index 1.4257 at 20°C[1][2][7]

SMILES CCO--INVALID-LINK--(OCC)OCC[1][5]

InChI Key DHFNCWQATZVOGB-UHFFFAOYSA-N[1][8]

The compound is sensitive to moisture and reacts slowly with water, leading to the hydrolysis of

the ethoxy groups and liberating ethanol.[2][7][9] For stability, it should be stored in sealed

containers under an inert gas atmosphere at temperatures below 15-30°C.[5][9]

Chemical Structure Diagram
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Caption: Chemical structure of 3-(Azidopropyl)triethoxysilane.

Synthesis
The primary synthetic route for 3-(Azidopropyl)triethoxysilane involves a nucleophilic

substitution reaction.[1] This established method uses 3-chloropropyltriethoxysilane as the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1591837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591837?utm_src=pdf-body
https://www.benchchem.com/product/b1591837?utm_src=pdf-body
https://www.smolecule.com/products/s1902859
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


starting material and sodium azide as the azide source.[1] The reaction is typically performed in

a polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), to

facilitate the displacement of the terminal chlorine atom by the azide anion.[1] Following the

reaction, the product can be purified by distillation or chromatography.[1]

Core Applications in Research and Drug
Development
The dual functionality of 3-(Azidopropyl)triethoxysilane makes it a valuable tool in various

scientific fields.

Surface Modification and Immobilization: As a silane coupling agent, it is extensively used to

form a stable organic monolayer on inorganic surfaces like glass and silicon oxide.[1] The

triethoxysilane group covalently bonds with surface hydroxyl groups, exposing the azide

functionality for further reactions.[1][2]

Bioconjugation via Click Chemistry: The terminal azide group is a key component in

bioorthogonal "click chemistry" reactions, particularly the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC).[1][3] This allows for the highly efficient and specific attachment of

biomolecules (e.g., proteins, DNA, peptides) that have been pre-functionalized with an

alkyne group.[1][3][4]

Biosensor Development: By immobilizing specific biomolecules like antibodies or enzymes

onto sensor surfaces, 3-(Azidopropyl)triethoxysilane is crucial for fabricating sensitive and

specific biosensors for detecting target analytes.[1]

Drug Discovery: In high-throughput screening, drug targets can be immobilized on surfaces,

which is facilitated by this silane, to screen libraries of potential drug candidates.[1]

Nanoparticle Functionalization: It is used to modify the surface of silica nanoparticles,

enabling their conjugation with therapeutic agents or targeting ligands for applications in drug

delivery and diagnostics.[2]

Experimental Protocols
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Protocol 1: Surface Silanization of Glass or Silicon
Substrates
This protocol details the procedure for creating an azide-functionalized surface on a glass or

silicon oxide substrate, a foundational step for subsequent bioconjugation.

Materials:

Glass or silicon oxide substrates (e.g., microscope slides, coverslips)

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) (Caution: Extremely

corrosive)

Deionized (DI) water

Anhydrous Toluene

3-(Azidopropyl)triethoxysilane (APTES)

Ethanol

Nitrogen gas stream

Oven

Procedure:

Substrate Cleaning and Hydroxylation:

Immerse the substrates in Piranha solution for 30 minutes at room temperature in a fume

hood to remove organic residues and generate surface silanol (-OH) groups.[10]

Carefully remove the substrates and rinse them extensively with DI water.[10]

Dry the substrates using a nitrogen gas stream.[10]

Bake the clean substrates in an oven at 110°C for 30 minutes to eliminate any residual

water.[10]
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Silanization:

Prepare a 2% (v/v) solution of 3-(Azidopropyl)triethoxysilane in anhydrous toluene in a

clean, dry reaction vessel.

Immerse the dried substrates in the silane solution.[10]

Allow the reaction to proceed for 2-4 hours at room temperature with gentle agitation.[10]

Remove the substrates from the solution and rinse thoroughly with fresh toluene to wash

away any non-covalently bound silane.[10]

Perform a final rinse with ethanol, followed by DI water.[10]

Curing and Storage:

Dry the functionalized substrates under a nitrogen gas stream.[10]

Cure the silane layer by baking the substrates in an oven at 110°C for 30-60 minutes to

promote the formation of stable siloxane bonds.[10]

The azide-functionalized substrates are now ready for bioconjugation or can be stored in a

desiccator for future use.

Workflow for Surface Functionalization and
Bioconjugation
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Caption: Workflow for surface modification and bioconjugation.
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Safety and Handling
3-(Azidopropyl)triethoxysilane requires careful handling. It is harmful if swallowed or in

contact with skin and can cause skin irritation and serious eye damage.[6][9] The compound is

moisture-sensitive and its hydrolysis produces ethanol.[9] Contact with strong acids can lead to

the formation of toxic hydrazoic acid.[9] It may also form explosive azides upon contact with

certain metals like copper, silver, and lead.[9] Always handle this chemical in a well-ventilated

fume hood with appropriate personal protective equipment (PPE), including gloves and safety

glasses.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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